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Compound of Interest

Compound Name: 4-(3-Chloropropyl)morpholine

Cat. No.: B193441 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
N-(3-Chloropropyl)morpholine is a versatile heterocyclic compound primarily recognized for its

role as a key intermediate in organic synthesis, most notably in the production of the epidermal

growth factor receptor (EGFR) tyrosine kinase inhibitor, Gefitinib.[1] While its function as a

synthetic building block is well-established, this compound also exhibits intrinsic biological

activities, including biocidal and corrosion-inhibiting properties. This technical guide provides a

comprehensive overview of the known biological activities of N-(3-Chloropropyl)morpholine,

presenting available quantitative data, detailing relevant experimental protocols, and illustrating

its mechanisms of action.

Chemical and Physical Properties
A foundational understanding of the physicochemical characteristics of N-(3-

Chloropropyl)morpholine is essential for its application in research and development.
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Property Value Reference(s)

CAS Number 7357-67-7 [2]

Molecular Formula C₇H₁₄ClNO [2]

Molecular Weight 163.65 g/mol [2]

Appearance Colorless to pale yellow liquid [2]

Boiling Point 115°C @ 25mmHg

Density 1.0409 g/cm³

Flash Point 91°C

Solubility
Soluble in water and organic

solvents
[2]

Biological Activity and Mechanisms of Action
The biological activities of N-(3-Chloropropyl)morpholine are primarily categorized into its

biocidal and corrosion-inhibiting effects. Its role as a reactive intermediate in the synthesis of

pharmacologically active molecules is also a key aspect of its utility.

Biocidal Activity
N-(3-Chloropropyl)morpholine is utilized as a biocide, particularly in water treatment processes,

to control microbial growth.[2] The proposed mechanism of action is centered on the disruption

of essential metabolic processes within microorganisms.[2] As a quaternary ammonium

compound, its positively charged nitrogen atom can interact with the negatively charged

components of microbial cell membranes, such as phospholipids and proteins.[3][4] This

interaction can lead to the disorganization of the cell membrane, increased permeability, and

subsequent leakage of intracellular contents, ultimately resulting in cell lysis and death.[3][5]

Corrosion Inhibition
In industrial applications, N-(3-Chloropropyl)morpholine serves as a corrosion inhibitor.[2] The

mechanism involves the adsorption of the molecule onto the surface of metals, forming a
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protective film that isolates the metal from the corrosive environment.[6] This adsorption can

occur via two primary mechanisms:

Physisorption: Electrostatic interactions between the protonated morpholine molecule and

the charged metal surface.[1]

Chemisorption: The formation of coordinate bonds between the lone pair electrons of the

nitrogen and oxygen atoms in the morpholine ring and the vacant d-orbitals of the metal

atoms.[1][6]
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1. Cell Seeding
Seed cells in a 96-well plate and incubate for 24h.

2. Compound Treatment
Treat cells with varying concentrations of N-(3-Chloropropyl)morpholine.

3. Incubation
Incubate for 24-72h.

4. MTT Addition
Add MTT solution to each well and incubate for 2-4h.

5. Formazan Solubilization
Add solubilization buffer (e.g., DMSO) to dissolve formazan crystals.

6. Absorbance Measurement
Measure absorbance at ~570 nm using a microplate reader.

7. Data Analysis
Calculate cell viability and determine the IC₅₀ value.
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1. Prepare Serial Dilutions
Create two-fold serial dilutions of N-(3-Chloropropyl)morpholine in broth in a 96-well plate.

2. Inoculum Preparation
Prepare a standardized microbial inoculum (e.g., 0.5 McFarland).

3. Inoculation
Inoculate each well with the microbial suspension.

4. Incubation
Incubate the plate under appropriate conditions (e.g., 37°C for 18-24h).

5. MIC Determination
Visually inspect for the lowest concentration with no visible growth.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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